Cas no 1228665-48-2 (3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine)

• Product Name: 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine
• CAS No: 1228665-48-2
• MF: C₁₉H₃₁FN₂OSi
• MW: 350.546149492264
• MDL: MFCD15530250
• CID: 1078819
• PubChem ID: 46318067
• Update Time: 2025-07-22

3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine
• tert-butyl-[[1-(6-fluoro-5-prop-2-enylpyridin-2-yl)pyrrolidin-3-yl]methoxy]-dimethylsilane
• DTXSID601111858
• 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoropyridine
• AKOS015838934
• 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoropyridine, AldrichCPR
• MFCD15530250
• 1228665-48-2
• 6-[3-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-1-pyrrolidinyl]-2-fluoro-3-(2-propen-1-yl)pyridine

• MDL： MFCD15530250
• Inchi： 1S/C19H31FN2OSi/c1-7-8-16-9-10-17(21-18(16)20)22-12-11-15(13-22)14-23-24(5,6)19(2,3)4/h7,9-10,15H,1,8,11-14H2,2-6H3
• InChI Key： GHHPFVLQPIAZFW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1CN(C2C=CC(CC=C)=C(N=2)F)CC1

Computed Properties

• Exact Mass: 350.21900
• Monoisotopic Mass: 350.21896831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 4.86230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine

Introduction to 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine (CAS No: 1228665-48-2)

3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine, identified by its CAS number 1228665-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a pyridine core substituted with an allyl group, a fluorine atom, and a pyrrolidine moiety functionalized with a tert-butyldimethylsilyloxymethyl group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine is meticulously designed to interact with biological targets in a specific manner. The presence of the fluoropyridine moiety is particularly noteworthy, as fluorinated pyridines are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and therapeutic agents.

Furthermore, the allyl substituent at the 3-position of the pyridine ring introduces a reactive site that can be exploited for further chemical modifications. This reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of derivatives with tailored biological activities. Such flexibility is crucial in medicinal chemistry, where optimizing drug-like properties often requires iterative modifications.

The pyrrolidine ring in this compound is another key structural element that contributes to its pharmacological potential. Pyrrolidine scaffolds are commonly found in biologically active molecules, including natural products and synthetic drugs. Their three-membered cyclic structure provides a rigid yet adaptable framework that can effectively engage with biological targets such as enzymes and receptors. In particular, the presence of the (tert-butyldimethylsilyloxy)methyl group attached to the pyrrolidine ring adds an additional layer of complexity and functionality. This group not only enhances the solubility and stability of the molecule but also serves as a handle for further chemical transformations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine with biological targets. These studies have revealed that the compound exhibits promising interactions with various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that this molecule may bind to enzymes implicated in inflammation and cancer progression, making it a potential lead compound for developing novel therapeutic strategies.

In vitro studies have begun to elucidate the pharmacological profile of 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine. These investigations have focused on its ability to modulate key signaling pathways relevant to human health and disease. Initial results indicate that this compound demonstrates inhibitory activity against certain enzymes, suggesting its potential as an antiproliferative or anti-inflammatory agent. Additionally, its interaction with specific receptors has been explored, providing insights into its possible role in regulating neurotransmitter release or immune responses.

The synthesis of 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. The use of advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, has been essential in constructing this complex molecule. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also pave the way for scalable production processes if future applications are pursued.

The potential applications of 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals, where similar molecular architectures have shown efficacy as plant growth regulators or pest repellents. Furthermore, its stability under various conditions suggests that it may find utility in material science applications, such as organic electronics or specialty polymers.

As research continues to uncover new biological activities and synthetic possibilities for this compound, its significance in the chemical biology field is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits. The journey from discovery to application for molecules like 3-Allyl-6-(3-((tert-butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-2-fluoropyridine exemplifies the dynamic interplay between structure-based design and experimental validation that drives innovation in modern drug discovery.